N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H24N2O5/c1-2-19(17-8-4-3-5-9-17)26(30)29-24-20-10-6-7-11-21(20)34-25(24)27(31)28-18-12-13-22-23(16-18)33-15-14-32-22/h3-13,16,19H,2,14-15H2,1H3,(H,28,31)(H,29,30)
• InChI Key: HRQZEIZDJDXNDW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C27H24N2O5
• Molecular Weight: 456.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.498. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory and Analgesic Agents : A study by Abu-Hashem et al. (2020) focused on the synthesis of novel compounds derived from visnaginone and khellinone, which showed significant anti-inflammatory and analgesic activities. These compounds were tested for their COX-1/COX-2 inhibition and displayed promising results, highlighting their potential as therapeutic agents in managing pain and inflammation Abu‐Hashem, Al-Hussain, & Zaki, 2020.

• Antioxidant Properties : The antioxidant capacity of benzofuran derivatives has been explored in various studies. For example, compounds synthesized by Ahmad et al. (2012) were evaluated for their antioxidant activities, showing that many of them possessed moderate to significant radical scavenging activity. This suggests the potential of benzofuran derivatives in oxidative stress-related conditions Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012.

• Antimicrobial Activity : Novel 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives synthesized and evaluated by Idrees, Kola, & Siddiqui (2019) demonstrated potent antibacterial activity against a range of pathogenic microorganisms. This highlights the potential of benzofuran derivatives as lead compounds for the development of new antibiotics Idrees, Kola, & Siddiqui, 2019.

• PARP-1 Inhibitors for Cancer Therapy : The study by Lee et al. (2012) on benzofuran-7-carboxamides as poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors reveals the potential of these compounds in cancer therapy. PARP-1 is a key enzyme involved in DNA repair, and its inhibition is a promising strategy in the treatment of cancer. The synthesized compounds in this study showed significant inhibitory activity against PARP-1 Lee, Yi, Lee, & Oh, 2012.